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Compound of Interest

Compound Name: 3-(Dimethylamino)benzaldehyde

Cat. No.: B1293425

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-(Dimethylamino)benzaldehyde, a
versatile organic compound with significant applications in chemical synthesis and analysis.
This document details its chemical identity, physical and chemical properties, experimental
protocols for its synthesis and purification, and its role in various scientific domains.

Chemical Identity and Structure
CAS Number: 619-22-7[1][2][3][4][5]

Molecular Formula: CoH11NOJ[1][2][3][6]

Molecular Weight: 149.19 g/mol [1][3]

IUPAC Name: 3-(dimethylamino)benzaldehyde[3]

Synonyms: 3-N,N-Dimethylbenzaldehyde, m-(Dimethylamino)benzaldehyde[1][4]

The structure of 3-(Dimethylamino)benzaldehyde consists of a benzene ring substituted with
an aldehyde group (-CHO) and a dimethylamino group (-N(CHs)2). The chemical structure is as
follows:

Canonical SMILES: CN(C)C1=CC=CC(=C1)C=0][3]
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InChl Key: WUJQTKBVPNTQLU-UHFFFAOYSA-N[3]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-(Dimethylamino)benzaldehyde is

presented in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Reference
Physical State Liquid [1]
Appearance Yellow liquid [1]
Boiling Point 137.5-138 °C [1]
Density 1.072 + 0.06 g/cm3 (Predicted) [1]
pKa 3.67 £ 0.10 (Predicted) [1]
Flash Point 99.1+12.0°C [5]

2-8°C under inert gas
Storage Temperature )
(Nitrogen or Argon)

[1]

Experimental Protocols

Synthesis of 3-(Dimethylamino)benzaldehyde

A common method for the synthesis of 3-(Dimethylamino)benzaldehyde involves the

oxidation of 3-(dimethylamino)benzyl alcohol.[4][6]

Materials:

e 3-(dimethylamino)benzyl alcohol

e Dichloromethane (DCM)

e Dimethyl sulfoxide (DMSO)

o Triethylamine (EtsN)
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Sulfur trioxide-pyridine complex (SOs-Py)

Saturated aqueous ammonium chloride (NH4Cl)

Ethyl acetate (EtOAC)

Anhydrous magnesium sulfate (MgSQOa)

Hexane

Procedure:

Dissolve 3-(dimethylamino)benzyl alcohol (e.g., 750 mg, 5 mmol) in a solvent mixture of
dichloromethane and dimethyl sulfoxide.[4][6]

 To this solution, sequentially add triethylamine (e.g., 2.8 mL, 20 mmol) and sulfur trioxide-
pyridine complex (e.g., 1.59 g, 10 mmol).[4][6]

 Stir the reaction mixture at room temperature for 2 hours.[4][6]

 After the reaction is complete, remove the dichloromethane by distillation under reduced
pressure.[4][6]

e Add saturated aqueous ammonium chloride to the residue and extract the product with ethyl
acetate.[4][6]

o Wash the organic phase with water, dry it over anhydrous magnesium sulfate, and
concentrate it under reduced pressure.[4][6]

 Purify the crude product by column chromatography using an eluent mixture of ethyl acetate
and hexane (e.g., ratio 1:2) to obtain 3-(Dimethylamino)benzaldehyde.[4][6]

Purification of N-Substituted Aminobenzaldehydes

A general method for the purification of N-substituted aminobenzaldehydes like the p-isomer,
which can be adapted, involves acid-base extraction.[7]

Materials:
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Crude N-substituted aminobenzaldehyde

Hydrochloric acid (HCI), concentrated

Sodium hydroxide (NaOH) solution (e.g., 30 wt%)

Water
Procedure:
e Disperse the crude aminobenzaldehyde in water.

e Add a sufficient amount of concentrated hydrochloric acid to dissolve the compound, forming
the hydrochloride salt.[7]

« Filter the resulting solution to remove any insoluble impurities.[7]

o Slowly add a sodium hydroxide solution to the filtrate with stirring to precipitate the purified
aminobenzaldehyde. The optimal final pH for recovery is typically around 7.[7]

Filter the precipitate, wash with water, and dry to obtain the purified product.

Applications in Research and Drug Development

3-(Dimethylamino)benzaldehyde and its isomers, particularly the para-isomer (p-
dimethylaminobenzaldehyde or DMAB), are valuable reagents in various analytical and
synthetic applications.

e Pharmaceutical Intermediate: It serves as a crucial building block in the multi-step synthesis
of various Active Pharmaceutical Ingredients (APIs).[3] The purity of this intermediate is
critical for the efficacy and safety of the final drug product.[3]

e Analytical Reagent: The para-isomer, p-dimethylaminobenzaldehyde, is the primary
component of Ehrlich's reagent, which is used to detect indoles.[8] This reaction is widely
used in microbiology to identify bacteria that produce indole. It is also a component of
Kovac's reagent for the same purpose.[8]
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o Staining Agent: It can be used as a staining agent to identify non-specific esterase activity in
cells, which is important in medical and biological research for analyzing cellular processes.

[4]16]

o Chromatography: p-Dimethylaminobenzaldehyde is used as a derivatizing reagent in thin-
layer chromatography (TLC) and high-performance liquid chromatography (HPLC) for the
detection and quantification of various compounds, including pharmaceuticals and
mycotoxins.[9]

e Hydrazine Determination: It reacts with hydrazine to form a yellow-colored product, allowing
for the spectrophotometric determination of hydrazine in aqueous solutions.[8]

Workflow and Pathway Diagrams

The following diagram illustrates a general experimental workflow for the synthesis and
purification of 3-(Dimethylamino)benzaldehyde.

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 3-(Dimethylamino)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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